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Compound of Interest

Compound Name: N'-(2-fluorophenyl)acetohydrazide

CAS No.: 1552322-40-3

Cat. No.: B2496136

Get Quote

N'-(2-fluorophenyl)acetohydrazide belongs to the hydrazide class of organic compounds, a

group that has proven to be a cornerstone in the field of medicinal chemistry.[1] While a

singular, seminal publication detailing the initial discovery of N'-(2-
fluorophenyl)acetohydrazide is not prominent in the scientific literature, its chemical lineage

and potential significance can be clearly understood through the extensive history and diverse

applications of its parent functional group. The hydrazide moiety (-CONHNH-) is a versatile

pharmacophore, integral to the structure of numerous therapeutic agents.[2] Its importance was

perhaps most dramatically demonstrated with the discovery of isoniazid (isonicotinic acid

hydrazide), a simple hydrazide derivative that became a frontline treatment for tuberculosis in

the mid-20th century.[1][2]

This guide, therefore, provides a comprehensive technical overview of N'-(2-
fluorophenyl)acetohydrazide, not as a standalone historical artifact, but as a molecule of

significant interest to contemporary researchers in drug discovery. We will detail its inferred

synthesis based on established chemical precedent, place it within the broader historical

context of hydrazide-based drug development, and explore its potential biological activities by
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examining structurally related compounds. For the medicinal chemist and drug development

professional, N'-(2-fluorophenyl)acetohydrazide represents a synthetically accessible

scaffold with a high potential for derivatization and the development of novel therapeutic

agents.

Synthesis and Chemical Characterization: A Logical
and Verifiable Pathway
The synthesis of N'-(2-fluorophenyl)acetohydrazide is a logical and high-yielding process

that proceeds through a key intermediate, 2-fluorophenylhydrazine. The preparation of this

intermediate is well-documented in the patent literature, providing a solid foundation for the

subsequent acylation to the final product.

Part 1: Synthesis of 2-Fluorophenylhydrazine
Intermediate
The industrial synthesis of 2-fluorophenylhydrazine is typically achieved via the diazotization of

2-fluoroaniline, followed by reduction of the resulting diazonium salt.[3][4][5] This process is

robust and can be adapted for laboratory-scale synthesis.

Experimental Protocol: Synthesis of 2-Fluorophenylhydrazine Hydrochloride

Diazotization: 2-fluoroaniline is dissolved in an aqueous solution of hydrochloric acid. The

solution is cooled to 0-5 °C. An aqueous solution of sodium nitrite is then added dropwise

while maintaining the low temperature to form the 2-fluorobenzenediazonium chloride salt.

Reduction: The cold diazonium salt solution is added to a solution of sodium bisulfite. The pH

is carefully controlled during this addition.

Hydrolysis: The resulting 2-fluorophenylhydrazine-α,β-disulfonate is hydrolyzed by heating

with hydrochloric acid to yield 2-fluorophenylhydrazine hydrochloride.[4]

Isolation: Upon cooling, the 2-fluorophenylhydrazine hydrochloride precipitates and can be

isolated by filtration.[4]
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Caption: Synthesis of the 2-fluorophenylhydrazine intermediate.

Part 2: Acetylation to N'-(2-fluorophenyl)acetohydrazide
The final step in the synthesis is the acylation of 2-fluorophenylhydrazine. This is a standard

reaction in organic chemistry, where the more nucleophilic nitrogen of the hydrazine attacks an

acylating agent.

Experimental Protocol: Synthesis of N'-(2-fluorophenyl)acetohydrazide

Reaction Setup: 2-fluorophenylhydrazine (or its hydrochloride salt with the addition of a

base) is dissolved in a suitable aprotic solvent, such as toluene or methylene chloride.[6][7]

Acylation: An acetylating agent, such as acetyl chloride or acetic anhydride, is added

dropwise to the solution, often at room temperature. The reaction is typically stirred for

several hours.

Workup and Isolation: The reaction mixture is washed with water and a mild base (e.g.,

sodium bicarbonate solution) to remove any unreacted acid. The organic layer is dried over

anhydrous magnesium sulfate, filtered, and the solvent is removed under reduced pressure

to yield the crude product.

Purification: The crude N'-(2-fluorophenyl)acetohydrazide can be purified by

recrystallization from a suitable solvent like ethanol to obtain a solid product.

2-Fluorophenylhydrazine N'-(2-fluorophenyl)acetohydrazide

Acetyl Chloride or
Acetic Anhydride

Click to download full resolution via product page

Caption: Final acetylation step to yield the target compound.
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Property Value

Molecular Formula C₈H₉FN₂O

Molecular Weight 168.17 g/mol

Appearance Likely a white to off-white crystalline solid[8]

Key Functional Groups Phenyl ring, Fluorine, Hydrazide

Historical Context: The Legacy of Hydrazides in
Medicinal Chemistry
The story of hydrazides in drug discovery is a powerful example of how a single functional

group can give rise to a multitude of therapeutic agents.[9] The journey began with the

synthesis of hydrazine itself by Theodor Curtius in 1887.[9] However, the therapeutic potential

of hydrazides remained largely untapped until the mid-20th century.

The breakthrough came in 1951 with the independent discovery by researchers at Hoffmann-

La Roche and Squibb that isoniazid, a simple hydrazide derivative, possessed potent

antitubercular activity.[9] This discovery was a watershed moment, providing a cheap and

effective treatment for a devastating disease.

The success of isoniazid spurred further research into hydrazide derivatives, leading to the

development of a wide range of drugs with diverse biological activities.[1] These include

antidepressants (e.g., iproniazid, which was also initially investigated as an antitubercular

agent), antihypertensives, and antimicrobial agents.[9][10] The hydrazide moiety has proven to

be a privileged scaffold in medicinal chemistry, capable of forming key hydrogen bonds with

biological targets and serving as a stable linker in more complex molecules.

Potential Biological Activities and Therapeutic
Applications
While specific biological data for N'-(2-fluorophenyl)acetohydrazide is not extensively

reported in publicly available literature, the known activities of structurally related compounds

provide a strong basis for inferring its therapeutic potential. The presence of the 2-fluorophenyl
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group is of particular interest, as fluorine substitution is a common strategy in medicinal

chemistry to enhance metabolic stability and binding affinity.

Antimicrobial and Antifungal Potential
Hydrazide-hydrazones, which can be readily synthesized from N'-(2-
fluorophenyl)acetohydrazide, are a well-established class of antimicrobial and antifungal

agents.[10][11][12] For instance, N'-(2-Fluorophenyl)pyrazine-2-carbohydrazide has

demonstrated significant potential as a broad-spectrum antifungal agent by inhibiting the fungal

enzyme Ole1p, a stearoyl-CoA Δ9-desaturase.[13] This enzyme is crucial for the biosynthesis

of monounsaturated fatty acids, which are essential components of fungal cell membranes.[13]

N'-(2-fluorophenyl)acetohydrazide
Derivative

Fungal Enzyme
(e.g., Ole1p)

Inhibition

Fatty Acid
Biosynthesis

Fungal Cell
Membrane Integrity

Disruption

Fungal Cell Death
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Caption: A plausible mechanism of antifungal action.
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Other Potential Activities
Derivatives of hydrazides have been reported to possess a wide array of other biological

activities, including:

Anti-inflammatory and Analgesic: Many hydrazone derivatives have shown promise as anti-

inflammatory and analgesic agents.[11]

Anticonvulsant: The hydrazide scaffold is present in some compounds with anticonvulsant

properties.[10]

Anticancer: Certain hydrazide-hydrazone derivatives have been investigated for their

cytotoxic effects against various cancer cell lines.[14]

Compound Class Reported Biological Activity

Hydrazide-hydrazones
Antibacterial, Antifungal, Antidepressant, Anti-

inflammatory[11]

Pyrazine-carbohydrazides Antifungal (Ole1p inhibition)[13]

Quinoline-hydrazones Antimycobacterial[11]

Conclusion: A Scaffold of Opportunity
N'-(2-fluorophenyl)acetohydrazide, while not a molecule with a celebrated history of its own,

stands on the shoulders of giants. It is a direct descendant of a class of compounds that has

had a profound impact on human health. Its straightforward synthesis from readily available

starting materials makes it an attractive scaffold for the generation of chemical libraries for

high-throughput screening. The combination of the proven bioactivity of the hydrazide core and

the advantageous properties of the 2-fluorophenyl moiety suggests that N'-(2-
fluorophenyl)acetohydrazide and its derivatives are fertile ground for the discovery of new

therapeutic agents. For researchers in drug development, this compound represents not just a

chemical entity, but an opportunity to write the next chapter in the long and successful story of

hydrazide-based medicines.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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